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Compound of Interest

Compound Name: AChE-IN-35

Cat. No.: B12397583 Get Quote

Technical Profile: AChE-IN-35
This document provides a summary of the available physicochemical data for the molecular

formula C17H35. It is important to note that while searches for "AChE-IN-35" did not yield a

specific registered compound with this designation, the molecular formula C17H35 has been

identified in chemical databases. The designation "AChE-IN-35" suggests a potential role as an

acetylcholinesterase inhibitor, however, the simple hydrocarbon formula C17H35 does not

correspond to typical structures of known acetylcholinesterase inhibitors. Further clarification

on the specific chemical structure of "AChE-IN-35" is required to provide more detailed

biological and experimental information.

Physicochemical Data
The following table summarizes the computed properties for a compound with the molecular

formula C17H35.

Property Value Source

Molecular Formula C17H35 PubChem

Molecular Weight 239.5 g/mol PubChem[1][2]

Monoisotopic Mass 239.273876116 Da PubChem[1][2]

Note: These properties correspond to a generic C17H35 formula and may not represent the

specific isomer intended by "AChE-IN-35".
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Experimental Data and Protocols
Currently, there is no publicly available experimental data, including detailed methodologies or

signaling pathways, specifically associated with a compound designated "AChE-IN-35".

Research articles mention a "compound 35" with anti-nociceptive effects, but a direct link to

acetylcholinesterase inhibition or the specific name "AChE-IN-35" is not established. Without a

definitive chemical structure or further identifying information, a detailed technical guide on

experimental protocols and biological activity cannot be provided.

Logical Workflow for Compound Identification
The process for identifying and characterizing a novel compound like "AChE-IN-35" would

typically follow the logical workflow outlined below.
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Workflow for Compound Characterization

Initial Compound Identification
(e.g., AChE-IN-35)

Structure Elucidation
(NMR, Mass Spectrometry)

Physicochemical Property Analysis
(Solubility, Stability)

In Vitro Biological Screening
(AChE Inhibition Assay)

In Vivo Efficacy and Toxicity Studies
(Animal Models)

Mechanism of Action Studies
(Signaling Pathway Analysis)

Lead Optimization and
Drug Development

Click to download full resolution via product page

Caption: A generalized workflow for the identification and characterization of a novel chemical

entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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